Cas no 2229370-64-1 (tert-butyl N-(5-carbamimidoylpyrimidin-2-yl)carbamate)
tert-butyl N-(5-carbamimidoylpyrimidin-2-yl)carbamate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl N-(5-carbamimidoylpyrimidin-2-yl)carbamate
- 2229370-64-1
- EN300-1882123
-
- Inchi: 1S/C10H15N5O2/c1-10(2,3)17-9(16)15-8-13-4-6(5-14-8)7(11)12/h4-5H,1-3H3,(H3,11,12)(H,13,14,15,16)
- InChI Key: RRZYNSWZLRJFLE-UHFFFAOYSA-N
- SMILES: O(C(NC1N=CC(C(=N)N)=CN=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 237.12257474g/mol
- Monoisotopic Mass: 237.12257474g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 114Ų
tert-butyl N-(5-carbamimidoylpyrimidin-2-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1882123-1g |
tert-butyl N-(5-carbamimidoylpyrimidin-2-yl)carbamate |
2229370-64-1 | 1g |
$842.0 | 2023-09-18 | ||
| Enamine | EN300-1882123-5g |
tert-butyl N-(5-carbamimidoylpyrimidin-2-yl)carbamate |
2229370-64-1 | 5g |
$2443.0 | 2023-09-18 | ||
| Enamine | EN300-1882123-10g |
tert-butyl N-(5-carbamimidoylpyrimidin-2-yl)carbamate |
2229370-64-1 | 10g |
$3622.0 | 2023-09-18 | ||
| Enamine | EN300-1882123-0.05g |
tert-butyl N-(5-carbamimidoylpyrimidin-2-yl)carbamate |
2229370-64-1 | 0.05g |
$707.0 | 2023-09-18 | ||
| Enamine | EN300-1882123-0.1g |
tert-butyl N-(5-carbamimidoylpyrimidin-2-yl)carbamate |
2229370-64-1 | 0.1g |
$741.0 | 2023-09-18 | ||
| Enamine | EN300-1882123-0.25g |
tert-butyl N-(5-carbamimidoylpyrimidin-2-yl)carbamate |
2229370-64-1 | 0.25g |
$774.0 | 2023-09-18 | ||
| Enamine | EN300-1882123-0.5g |
tert-butyl N-(5-carbamimidoylpyrimidin-2-yl)carbamate |
2229370-64-1 | 0.5g |
$809.0 | 2023-09-18 | ||
| Enamine | EN300-1882123-1.0g |
tert-butyl N-(5-carbamimidoylpyrimidin-2-yl)carbamate |
2229370-64-1 | 1g |
$1172.0 | 2023-06-01 | ||
| Enamine | EN300-1882123-2.5g |
tert-butyl N-(5-carbamimidoylpyrimidin-2-yl)carbamate |
2229370-64-1 | 2.5g |
$1650.0 | 2023-09-18 | ||
| Enamine | EN300-1882123-5.0g |
tert-butyl N-(5-carbamimidoylpyrimidin-2-yl)carbamate |
2229370-64-1 | 5g |
$3396.0 | 2023-06-01 |
tert-butyl N-(5-carbamimidoylpyrimidin-2-yl)carbamate Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on tert-butyl N-(5-carbamimidoylpyrimidin-2-yl)carbamate
Introduction to Tert-butyl N-(5-Carbamimidoylpyrimidin-2-yl)carbamate (CAS No. 2229370-64-1)
Tert-butyl N-(5-Carbamimidoylpyrimidin-2-yl)carbamate, identified by its CAS number 2229370-64-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of pyrimidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of Tert-butyl N-(5-Carbamimidoylpyrimidin-2-yl)carbamate make it a promising candidate for further investigation in various medical and biochemical contexts.
The molecular structure of this compound incorporates a carbamate group and a carbamimidoyl moiety, both of which are known to play crucial roles in modulating biological pathways. The presence of these functional groups suggests that Tert-butyl N-(5-Carbamimidoylpyrimidin-2-yl)carbamate may exhibit inhibitory or stimulatory effects on specific enzymes or receptors, thereby influencing cellular processes. Such properties are highly valuable in the development of novel drugs targeting chronic diseases, inflammatory conditions, and other complex medical disorders.
In recent years, there has been a surge in research focused on pyrimidine-based compounds due to their versatility and efficacy. Studies have demonstrated that pyrimidine derivatives can interact with a wide range of biological targets, including kinases, transcription factors, and metabolic enzymes. The specific arrangement of atoms in Tert-butyl N-(5-Carbamimidoylpyrimidin-2-yl)carbamate may contribute to its ability to bind selectively to these targets, potentially leading to the development of highly specific therapeutic agents.
One of the most compelling aspects of Tert-butyl N-(5-Carbamimidoylpyrimidin-2-yl)carbamate is its potential application in the treatment of cancer. Pyrimidine derivatives have shown promise as anti-cancer agents by inhibiting key pathways involved in tumor growth and proliferation. For instance, certain pyrimidine-based compounds have been found to disrupt DNA replication and repair mechanisms in cancer cells, leading to their selective destruction. The carbamate and carbamimidoyl groups in Tert-butyl N-(5-Carbamimidoylpyrimidin-2-yl)carbamate may enhance its ability to interact with these critical targets, making it a promising candidate for further preclinical and clinical investigations.
The synthesis and characterization of Tert-butyl N-(5-Carbamimidoylpyrimidin-2-yl)carbamate have been subjects of extensive research. Advanced synthetic methodologies have been employed to ensure high purity and yield, which are essential for pharmaceutical applications. Techniques such as multi-step organic synthesis, purification by column chromatography, and spectroscopic analysis (e.g., NMR, mass spectrometry) have been utilized to obtain detailed structural information about this compound. These efforts have not only improved the understanding of its molecular properties but also paved the way for its potential use in drug discovery programs.
In addition to its anti-cancer potential, Tert-butyl N-(5-Carbamimidoylpyrimidin-2-yl)carbamate may also have applications in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and metabolic syndromes. Pyrimidine derivatives have been shown to modulate inflammatory responses by inhibiting key signaling pathways involved in the release of pro-inflammatory cytokines. The structural features of Tert-butyl N-(5-Carbamimidoylpyrimidin-2-yl)carbamate suggest that it could interact with these pathways, potentially offering a new therapeutic approach for managing inflammation-related diseases.
The pharmacokinetic properties of Tert-butyl N-(5-Carbamimidoylpyrimidin-2-yl)carbamate are also critical factors that need to be evaluated before it can be considered for clinical use. Studies on similar pyrimidine derivatives have revealed that their absorption, distribution, metabolism, and excretion (ADME) profiles can significantly influence their therapeutic efficacy. Understanding these properties will help in optimizing dosing regimens and minimizing potential side effects. Advanced computational methods, such as molecular docking and pharmacokinetic modeling, are being employed to predict how this compound will behave within the human body.
The future prospects for Tert-butyl N-(5-Carbamimidoylpyrimidin-2-yl)carbamate appear promising as ongoing research continues to uncover new applications and mechanisms of action. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into tangible therapeutic benefits for patients. As our understanding of biological systems grows more sophisticated, compounds like Tert-butyl N-(5-Carbamimidoylpyrimidin-2-yl)carbamate are likely to play an increasingly important role in addressing some of the most challenging medical conditions.
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